![molecular formula C12H10N4 B3056186 Pyridine-2-carbaldehyde (2-pyridylmethylene)hydrazone CAS No. 6957-24-0](/img/structure/B3056186.png)
Pyridine-2-carbaldehyde (2-pyridylmethylene)hydrazone
Overview
Description
Pyridine-2-carbaldehyde (2-pyridylmethylene)hydrazone is a chemical compound with the molecular formula C12H10N4 . It contains a total of 27 bonds, including 17 non-H bonds, 14 multiple bonds, 3 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, 2 imines (aromatic), and 2 Pyridines .
Molecular Structure Analysis
The molecular structure of this compound includes 2 six-membered rings and 2 imines (aromatic). The compound also contains 2 Pyridines .
Scientific Research Applications
Supramolecular Network Formation
Pyridine-2-carbaldehyde (2-pyridylmethylene)hydrazone, when combined with other compounds such as N-(2,4-dinitrophenyl)hydrazine, forms structures that exhibit weak intermolecular hydrogen-bonding interactions. These interactions link adjacent molecules, creating a three-dimensional supramolecular network (Yu et al., 2005).
Photochemical Properties
In a study examining benzimidazolyl-2-hydrazones of various aldehydes, including pyridine-2-carbaldehyde, it was found that these compounds exhibit distinct photochemical properties. The nature of the aldehyde fragment significantly influences the process of phototransformation in these hydrazones (Pervova et al., 2010).
Crystal Structure and Linking through Hydrogen Bonds
The crystal structure of compounds derived from pyridine-2-carbaldehyde, like 4-dimethylamino-N′-(3-pyridylmethylidene)benzohydrazide, reveals that these hydrazones link through intermolecular N—H⋯O hydrogen bonds, forming distinct chains (Ding & Ni, 2010).
Formation of Metal Complexes
This compound forms complexes with various metals, including vanadium. These complexes exhibit binuclear structures with two vanadium atoms bridged by two oxygen atoms, forming distorted octahedral structures (Mangalam et al., 2009).
Ligating Ability and Stereochemistry
Studies have shown that 2-pyridinehydrazones from pyridine-2-carbaldehyde have limited ligating ability due to a sterically demanding planar conformation. However, this can be altered using ketohydrazones, leading to the formation of stable chiral complexes (Sebli et al., 2010).
Electrochemical Synthesis
Neutral transition metal(II) complexes of pyridine-2-carbaldehyde pyridin-2′-ylhydrazone have been synthesized electrochemically. These complexes were characterized by their vibrational and electronic spectra, confirming the tridentate coordination to the metal center (Vecchio-Sadus, 1995).
Antimicrobial Properties
New coordination complexes synthesized using different tridentate hydrazones ligands, including those derived from pyridine-2-carbaldehyde, have been evaluated for their magnetic and antimicrobial properties. These studies contribute to understanding the potential biomedical applications of these compounds (Singh & Singh, 2013).
Mechanism of Action
- The primary targets of picolinaldehyde azine are not well-documented in the literature. However, it likely interacts with specific enzymes, receptors, or cellular components due to its chemical structure and functional groups .
- The compound may act as a ligand, modulating enzymatic activity or receptor signaling pathways. Its reactivity could influence cellular processes such as gene expression, protein synthesis, or ion transport .
- Impact on Bioavailability : Factors like solubility, protein binding, and metabolism influence its bioavailability .
Target of Action
Mode of Action
Pharmacokinetics
Action Environment
Biochemical Analysis
Biochemical Properties
They have been extensively studied to investigate the presence or absence of conjugation with the help of computational studies and crystal structure analysis .
Cellular Effects
Some azines have shown to attenuate LPS-mediated neuroinflammation in microglia and neuronal apoptosis via inhibiting MAPK signaling pathways .
Molecular Mechanism
Azines have been conventionally synthesized by the condensation of hydrazine with ketones and aldehydes . They have been extensively studied to investigate the presence or absence of conjugation with the help of computational studies and crystal structure analysis .
Temporal Effects in Laboratory Settings
A co-catalytic system of 2-picolinaldehyde and chiral Yb III-N, N ′-dioxides was identified to be efficient under mild conditions, providing a series of trisubstituted imidazolidines in moderate to good yields with high diastereo- and enantioselectivities .
Dosage Effects in Animal Models
Animal models are vital tools in preclinical research, allowing scientists to predict outcomes and understand complex biological processes .
Metabolic Pathways
Few metabolic pathways have been suggested for azo dye degradation and detoxification in aerobic and anaerobic conditions .
Transport and Distribution
Azines are organic molecules which bear the C N–N C functional unit .
Subcellular Localization
Prediction of subcellular localization of proteins from their amino acid sequences has a long history in bioinformatics and is still actively developing .
properties
IUPAC Name |
(E)-1-pyridin-2-yl-N-[(E)-pyridin-2-ylmethylideneamino]methanimine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4/c1-3-7-13-11(5-1)9-15-16-10-12-6-2-4-8-14-12/h1-10H/b15-9+,16-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMQJTSJKMFPBMN-KAVGSWPWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C=NN=CC2=CC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)/C=N/N=C/C2=CC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
29.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49648155 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
6957-24-0 | |
Record name | Pyridine-2-carbaldehyde (2-pyridylmethylene)hydrazone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006957240 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Picolinaldehyde, azine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66164 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Pyridine-2-carbaldehyde (2-pyridylmethylene)hydrazone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.406 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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